Cas no 4752-89-0 (Cytosine, 1-(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI))

• Product Name: Cytosine, 1-(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI)
• CAS No: 4752-89-0
• MF: C₁₆H₂₆ClN₃O₁₁
• MW: 471.84414434433
• CID: 335017
• PubChem ID: 24201245
• Update Time: 2025-04-19

Cytosine, 1-(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

• Cytosine, 1-(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI)
• 4-amino-1-[3,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]pyrimidin-2-one,hydrochloride
• NSC 407108
• 4752-92-5
• 4752-89-0
• NSC407108
• NSC-409365
• NSC-407108
• NSC409365

• Inchi： 1S/C16H25N3O11.ClH/c17-7-1-2-19(16(27)18-7)14-11(25)10(24)13(6(4-21)28-14)30-15-12(26)9(23)8(22)5(3-20)29-15;/h1-2,5-6,8-15,20-26H,3-4H2,(H2,17,18,27);1H
• InChI Key： YWDWAFGERSTJAH-UHFFFAOYSA-N
• SMILES： Cl.O(C1C(C(C(C(CO)O1)O)O)O)C1C(CO)OC(C(C1O)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 471.12600
• Monoisotopic Mass: 471.125586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228

Experimental Properties

• Density: 2.03
• Boiling Point: 789.4°Cat760mmHg
• Flash Point: 431.2°C
• PSA: 230.21000
• LogP: -3.99470